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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B10752343 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical compounds are

critical components of laboratory safety protocols. This document provides essential, step-by-

step guidance for the safe disposal of NSC 109555, a potent and selective Chk2 inhibitor.

Adherence to these procedures will help mitigate risks and ensure compliance with safety

regulations.

Quantitative Data Summary
For easy reference, the following table summarizes key quantitative data for NSC 109555 and

its ditosylate salt.
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Property Value

NSC 109555

Molecular Formula C₁₉H₂₄N₁₀O • 2CH₃SO₃H

Molecular Weight 600.7 g/mol

Solubility
DMSO: 20 mg/mLPBS (pH 7.2): 10

mg/mLEthanol: 3 mg/mLDMF: 2 mg/mL[1]

IC₅₀ for Chk2 200 nM (cell-free kinase assay)[1]

NSC 109555 ditosylate

Molecular Formula C₁₉H₂₄N₁₀O • 2C₇H₈O₃S

Molecular Weight 752.86 g/mol

Solubility DMSO: up to 10 mM

IC₅₀ for Chk2 0.2 µM (200 nM)

Purity ≥98%

Storage Temperature -20°C[2]

Stability
≥ 4 years (NSC 109555)[1], ≥ 2 years (NSC

109555 ditosylate)[2]

Hazard Identification and Safety Precautions
NSC 109555 is classified with the following hazards:

Toxic if swallowed

May cause genetic defects

Due to these significant health risks, it is imperative to handle NSC 109555 with extreme

caution and to use appropriate personal protective equipment (PPE).

Required Personal Protective Equipment (PPE):
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Gloves: Chemical-resistant gloves.

Protective Clothing: Laboratory coat.

Eye Protection: Safety glasses or goggles.

Face Protection: Face shield if there is a risk of splashing.

Always work with NSC 109555 in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Procedure
The following procedure outlines the safe disposal of NSC 109555 waste, including unused

solid compound, contaminated solutions, and contaminated labware.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid NSC 109555 in its original container or a clearly

labeled, sealed container. This includes any contaminated items such as weighing paper or

spatulas.

Liquid Waste: Collect all solutions containing NSC 109555 in a dedicated, sealed, and clearly

labeled waste container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that have

come into contact with NSC 109555 should be collected in a separate, sealed waste bag or

container labeled as "Toxic and Mutagenic Chemical Waste."

2. Labeling:

All waste containers must be clearly labeled with:

The full chemical name: "NSC 109555"

The words "Toxic" and "Mutagenic"
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The appropriate hazard pictograms (skull and crossbones, health hazard)

The date the waste was first added to the container.

3. Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

The storage area should be well-ventilated.

Follow your institution's guidelines for the temporary storage of hazardous waste.

4. Final Disposal:

DO NOT dispose of NSC 109555 down the drain or in the regular trash.

Arrange for the collection of the hazardous waste by your institution's EHS office or a

licensed hazardous waste disposal contractor.

Provide the disposal personnel with a completed hazardous waste manifest, accurately

describing the contents of the waste containers.

Experimental Protocol Reference
The search results referenced several studies utilizing NSC 109555. For detailed experimental

protocols, researchers should consult the primary literature. For example, the methodology for

assessing the potentiation of gemcitabine-induced cytotoxicity by NSC 109555 in pancreatic

cancer cells can be found in the following publication:

Duong, H. -Q., Hong, Y. B., Kim, J. S., et al. (2013). Inhibition of checkpoint kinase 2 (CHK2)

enhances sensitivity of pancreatic adenocarcinoma cells to gemcitabine. Journal of Cellular

and Molecular Medicine, 17(10), 1261-1270.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of NSC 109555.
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Caption: Workflow for the safe disposal of NSC 109555 waste.

By following these procedures, you contribute to a safer research environment for yourself and

your colleagues. Always consult your institution's specific safety guidelines and EHS office for

any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10752343#nsc-109555-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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